Cas no 2098093-52-6 (3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2098093-52-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5725744
• PubChem ID: 105448067
• Update Time: 2025-05-25

3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2098093-52-6
• AKOS026723568
• AKOS026722193
• F2198-4514
• F2198-2677
• 3-(5-cyclobutyl-1H-pyrazol-4-yl)propanoic acid
• 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C10H14N2O2/c13-9(14)5-4-8-6-11-12-10(8)7-2-1-3-7/h6-7H,1-5H2,(H,11,12)(H,13,14)
• InChI Key： AZMARNLJOHMHHK-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NNC=1C1CCC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid

Exploring the Potential of 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2098093-52-6) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2098093-52-6) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutyl and pyrazole moieties, offers a versatile scaffold for drug discovery. Researchers are increasingly focusing on its potential applications in targeting inflammatory pathways, metabolic disorders, and even neurodegenerative diseases. The compound's structural features, including its propanoic acid tail, make it a promising candidate for further optimization and development.

The growing demand for novel therapeutic agents has put 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid in the spotlight. Recent studies suggest that its pyrazole ring can interact with key biological targets, such as kinases and G-protein-coupled receptors (GPCRs). This interaction is particularly relevant in the context of autoimmune diseases, where modulating immune responses is critical. Additionally, the compound's cyclobutyl group enhances its lipophilicity, potentially improving its bioavailability—a hot topic in drug design discussions.

One of the most searched questions in pharmaceutical forums is: "How can small molecules like 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid be optimized for better efficacy?" The answer lies in structure-activity relationship (SAR) studies. By tweaking the propanoic acid moiety or substituting the cyclobutyl group, researchers can fine-tune the compound's properties. For instance, introducing polar functional groups could enhance solubility, addressing a common challenge in oral drug delivery—a concern frequently raised in AI-driven drug discovery platforms.

Another trending topic is the role of pyrazole derivatives in combating oxidative stress. 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid has shown preliminary activity in scavenging free radicals, making it a candidate for further exploration in age-related diseases. This aligns with the rising interest in "anti-aging molecules" and "neuroprotective agents" in both academic and public domains. The compound's ability to cross the blood-brain barrier, thanks to its balanced lipophilic-hydrophilic profile, adds to its appeal.

From a synthetic chemistry perspective, the preparation of 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid involves multi-step organic reactions, often starting from cyclobutane carboxylic acid derivatives. Researchers are also exploring green chemistry approaches to its synthesis, reflecting the industry's shift toward sustainable practices—a keyword heavily searched in conjunction with "pharmaceutical manufacturing."

In conclusion, 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2098093-52-6) represents a fascinating intersection of chemistry and biology. Its potential applications span from anti-inflammatory therapies to neuroprotection, resonating with current health trends and unmet medical needs. As the scientific community continues to unravel its mechanisms, this compound may well become a cornerstone in next-generation drug development.